Cas no 397868-44-9 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid
• CAS No: 397868-44-9
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 3326429
• PubChem ID: 77214064
• Update Time: 2025-05-23

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid Chemical and Physical Properties

Names and Identifiers

• 6-HEPTENOIC ACID, 2-[[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO]-
• 2-(Fmoc-amino)-6-heptenoic acid
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)hept-6-enoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid
• SY114511
• (2R)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-6-heptenoic acid
• 2-(Fmoc-amino)-6-heptenoicacid
• (S)-2-(Fmoc-amino)-6-heptenoic Acid
• AB86821
• (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-6-heptenoic acid
• EN300-696005
• 2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)HEPT-6-ENOIC ACID
• MFCD08272862
• F2147-6656
• AKOS032947410
• SCHEMBL20529763
• DB-059887
• (2R)-2-(Fmoc-amino)-6-heptenoic acid
• 397868-44-9
• N-Fmoc-(S)-2-aminohept-6-enoic acid
• (R)-N-Fmoc-2-(4'-pentenyl)glycine
• BCP11104

• Inchi： 1S/C22H23NO4/c1-2-3-4-13-20(21(24)25)23-22(26)27-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h2,5-12,19-20H,1,3-4,13-14H2,(H,23,26)(H,24,25)
• InChI Key： LRSIYGFZZWFAAI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCCC=C

Computed Properties

• Exact Mass: 365.16270821Da
• Monoisotopic Mass: 365.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid (CAS No. 397868-44-9)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid, with the CAS number 397868-44-9, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, a critical category in modern biochemistry. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective moiety for amino acids during solid-phase peptide synthesis (SPPS), ensuring high yields and minimal side reactions. Its unique structure, featuring a hept-6-enoic acid backbone, makes it valuable for introducing unsaturated aliphatic chains into peptide sequences, a technique increasingly explored in drug design and biomaterials.

The growing interest in peptide-based therapeutics and bioconjugation techniques has elevated the relevance of CAS 397868-44-9. Researchers frequently search for "Fmoc-amino acid applications" or "how to use unsaturated amino acids in SPPS," reflecting its practical significance. This compound’s alkene functional group allows for post-synthetic modifications, such as thiol-ene click chemistry, enabling the creation of tailored biomolecules for targeted drug delivery or tissue engineering. Its compatibility with automated synthesizers further enhances its appeal in high-throughput screening platforms.

From an analytical perspective, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid exhibits distinct physicochemical properties. Its molecular weight (331.38 g/mol) and solubility profile (typically in polar aprotic solvents like DMF or DMSO) are critical for purification and handling. Recent studies highlight its role in developing peptide hydrogels, a hot topic in regenerative medicine. Searches like "Fmoc-hept-6-enoic acid solubility" or "peptide hydrogel crosslinking" underscore its interdisciplinary applications. The compound’s stability under SPPS conditions (e.g., piperidine deprotection) also makes it a reliable choice for complex peptide architectures.

Innovations in green chemistry have spurred interest in optimizing the synthesis of CAS 397868-44-9. Queries such as "eco-friendly Fmoc protection methods" align with industry trends toward sustainable practices. Additionally, its potential in bioorthogonal chemistry—enabling reactions in living systems without interfering with native processes—has been explored in recent publications. This positions the compound as a versatile tool for chemical biology and diagnostic probe development, addressing current demands for precision medicine tools.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hept-6-enoic acid (397868-44-9) bridges fundamental research and applied science. Its utility in peptide engineering, coupled with emerging applications in biomaterials and green synthesis, ensures its continued relevance. As the scientific community prioritizes customizable biomolecules and sustainable methodologies, this compound remains a cornerstone for innovation.